Cas no 515845-17-7 (1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)-)

1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)- structure

515845-17-7 structure

Product Name:1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)-

CAS No:515845-17-7

MF:C₁₆H₁₀F₄N₂

MW:306.257617473602

CID:361939

PubChem ID:17893322

Update Time:2025-04-19

1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)-
- 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)pyrazole
- 515845-17-7
- DTXSID50591498
- 5-(4-Fluorophenyl)-1-phenyl-3-(trifluoromethyl)-1H-pyrazole
- LOGLSPFTZOKRLW-UHFFFAOYSA-N
- Inchi： 1S/C16H10F4N2/c17-12-8-6-11(7-9-12)14-10-15(16(18,19)20)21-22(14)13-4-2-1-3-5-13/h1-10H
- InChI Key： LOGLSPFTZOKRLW-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C2C=CC(=CC=2)F)N(C2C=CC=CC=2)N=1)(F)F

Computed Properties

Exact Mass: 306.0781
Monoisotopic Mass: 306.07801098g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 17.8Å²

Experimental Properties

PSA: 17.82

1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)- Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227

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